Cas no 1158772-65-6 (2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride)

• Product Name: 2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride
• CAS No: 1158772-65-6
• MF: C₁₃H₁₈ClN₃O₂
• MW: 283.753921985626
• CID: 1077566
• PubChem ID: 44118447
• Update Time: 2025-10-31

2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride
• 1158772-65-6
• AKOS015848448
• MFCD11696390
• 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine;hydrochloride
• EN300-651502
• 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethanaminehydrochloride
• 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine hydrochloride
• ALBB-003855
• 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethanamine hydrochloride
• 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine hydrochloride
• (2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethyl)amine hydrochloride

• MDL： MFCD11696390
• Inchi： 1S/C13H17N3O2.ClH/c14-6-5-10-9-16(7-8-17-10)13-15-11-3-1-2-4-12(11)18-13;/h1-4,10H,5-9,14H2;1H
• InChI Key： WUQIPMNXYHDHIX-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C2=NC3C=CC=CC=3O2)CC1CCN

Computed Properties

• Exact Mass: 283.1087545g/mol
• Monoisotopic Mass: 283.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5Ų

Additional information on 2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride

Professional Introduction to 2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride (CAS No. 1158772-65-6)

2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1158772-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, combining a benzoxazole moiety with a morpholine ring system, linked through an ethylamine backbone. The presence of the hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.

The structural composition of 2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride is highly relevant to modern pharmacological research. The benzoxazole ring is a well-documented pharmacophore found in numerous bioactive molecules, exhibiting properties such as antioxidant, anti-inflammatory, and antimicrobial activities. Its incorporation into the molecular structure suggests potential therapeutic benefits, particularly in the context of neurological disorders and cancer treatment. The morpholine ring, on the other hand, is known for its ability to enhance binding affinity and metabolic stability, further augmenting the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride with biological targets at an unprecedented level of detail. Studies indicate that this compound may interact with enzymes and receptors involved in signal transduction pathways, potentially modulating processes such as cell proliferation and apoptosis. These findings align with the growing interest in multitarget-directed ligands (MTLs), which are designed to simultaneously interact with multiple biological sites to achieve synergistic therapeutic effects.

The pharmaceutical industry has been increasingly focused on developing novel compounds that leverage structural diversity to improve efficacy and reduce side effects. The unique combination of moieties in 2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride positions it as a promising candidate for further exploration in this regard. Preclinical studies have begun to uncover its potential applications in treating conditions such as neurodegenerative diseases and chronic inflammation. The benzoxazole moiety's ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors makes it particularly interesting for neurological research.

In addition to its pharmacological potential, 2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride exhibits interesting physicochemical properties that contribute to its suitability as a drug candidate. Its molecular weight and solubility profile are favorable for formulation into oral or injectable dosage forms, ensuring bioavailability and patient compliance. Furthermore, the compound's stability under various storage conditions enhances its practicality for clinical trials and commercialization.

The synthesis of 2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the complex framework of this molecule.

As research progresses, the therapeutic applications of 2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]-ethanamine hydrochloride are expected to expand. Investigational studies are currently exploring its role in modulating immune responses and reducing oxidative stress, which are key mechanisms implicated in various diseases. The compound's ability to interact with multiple biological pathways suggests broad therapeutic utility, making it a subject of intense interest among medicinal chemists.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. CAS No. 1158772-65-6 serves as a testament to the innovative spirit driving modern drug discovery. By integrating cutting-edge synthetic techniques with sophisticated biological assays, researchers aim to unlock the full potential of this compound and others like it.

In conclusion, 1158772 -65 -6 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising preclinical data position it as a valuable asset in the quest for new treatments for complex diseases. As further research unfolds, 1158772656 will continue to be at the forefront of scientific inquiry, offering hope for improved patient outcomes through innovative molecular design.